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Compound of Interest

Compound Name: Lactic Acid

CAS No.: 598-82-3

Cat. No.: B3432576

Get Quote

Executive Safety Assessment: The "Sticky" Hazard
While Lactic Acid (2-hydroxypropanoic acid) is often categorized as a "weak" organic acid

metabolically, this classification is dangerous in a laboratory context. Unlike aqueous mineral

acids that may run off the skin, concentrated Lactic Acid (85-90%) is a viscous, syrupy alpha-

hydroxy acid.

The Application Scientist’s Warning: The primary danger of Lactic Acid is not just its acidity

(pH ~2), but its viscosity. Upon contact, it adheres to the skin and eyes, prolonging exposure

time and accelerating tissue necrosis. Standard "rinse and go" protocols are often insufficient;

mechanical removal (gentle wiping while rinsing) is often required.

Immediate GHS Hazard Classification (85%+ Concentration):

Skin Corrosion/Irritation: Category 1C (Causes severe skin burns).

Serious Eye Damage: Category 1 (Irreversible damage possible).
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Risk-Based PPE Selection Matrix
Do not apply a "one-size-fits-all" approach. PPE must scale with the concentration and volume

handled.

Parameter Low Risk (<10% Conc.) High Risk (>85% Conc.)

Scenario
Cell culture media prep,

cosmetic formulation.

Bulk synthesis, distillation, pH

adjustment.

Eye Protection
Safety Glasses (ANSI Z87.1)

with side shields.[1]

Chemical Splash Goggles

(Indirect Vent). Face shield

required for pouring >1L.

Hand Protection Disposable Nitrile (4-6 mil).

Extended Cuff Nitrile or

Neoprene (min 8 mil). Double-

gloving recommended.

Body Defense Standard cotton/poly lab coat.

Chemical-Resistant Apron

(Rubber/Neoprene) over lab

coat.

Respiratory General lab ventilation.

Fume Hood required. (Mist

inhalation causes mucosal

erosion).

The Science of Glove Permeation
Why we specify Nitrile over Latex for Lactic Acid.

As a scientist, you must rely on Breakthrough Time (how long until the chemical reaches the

skin) and Degradation (physical change in the glove).

Nitrile (Acrylonitrile Butadiene): The gold standard for Lactic Acid. The polar nature of the

acid is repelled by the synthetic copolymer.

Data: Ansell and other major manufacturers list 85% Lactic Acid breakthrough times at

>480 minutes (Excellent).
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Latex: Generally resistant (>480 min) but carries allergy risks and lower puncture resistance.

PVA (Polyvinyl Alcohol):DO NOT USE. Lactic acid solutions contain water; PVA is water-

soluble and will dissolve, exposing the skin immediately.

Decision Logic: PPE Selection Workflow
The following logic tree guides your daily PPE decisions based on volume and concentration.

Start: Lactic Acid Task

Check Concentration

< 10% Solution > 85% Concentrated

LEVEL 1 PPE
Safety Glasses

Std. Nitrile Gloves
Lab Coat

Check Volume

< 500 mL > 500 mL / Heating

LEVEL 2 PPE
Splash Goggles

Double Nitrile (8mil)
Lab Coat + Sleeve Guards

LEVEL 3 PPE
Splash Goggles + Face Shield

Chem. Apron
Neoprene/Butyl Gloves

Fume Hood
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Figure 1: Decision logic for selecting personal protective equipment based on concentration

and operational volume.

Operational Protocol: The "Safe Pour"
Handling viscous fluids requires a different technique than aqueous solutions.

Viscosity Check: Lactic acid flows slowly. Do not tilt the container rapidly, or the "glug" effect

will cause splashing.

The Wipe Technique: Keep a damp paper towel (neutralized with weak bicarb solution)

ready. After pouring, a drop will hang on the lip of the bottle.

Scientific Rationale: If that drop runs down the bottle, it creates a slippery hazard for the

next user and damages the storage cabinet shelf.

Heating Precautions: If heating Lactic Acid (e.g., for polymerization), use a silicone oil bath.

Never use a direct flame or heating mantle without stirring, as local hot spots cause

decomposition into Acetaldehyde and Carbon Monoxide.

Emergency Response & Disposal: Neutralization
Logic
In the event of a spill, water alone is often insufficient due to the acid's viscosity. You must

neutralize in situ before cleanup to prevent burning through waste bags.

The Neutralization Reaction:

Critical Warning: The reaction produces Carbon Dioxide gas. If you neutralize a spill too

quickly, the rapid foaming can spread the acid further.

Spill Cleanup Workflow
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Spill Detected Isolate Area
(Alert Personnel) Don Level 3 PPE Contain Perimeter

(Absorbent Snakes)
Apply NaHCO3

(Work Outside-In)

Wait for
Fizzing to Stop

Check pH
(Target 6-8)

pH < 6 Collect Sludge
(Haz Waste)

pH OK

Click to download full resolution via product page

Figure 2: Step-by-step spill neutralization protocol emphasizing the CO2 off-gassing wait

period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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